Cas no 41055-68-9 (beta-d-[ul-13c6]fructofuranosyl alpha-d-[ul-13c6]glucopyranoside)

beta-d-[ul-13c6]fructofuranosyl alpha-d-[ul-13c6]glucopyranoside structure
41055-68-9 structure
Product Name:beta-d-[ul-13c6]fructofuranosyl alpha-d-[ul-13c6]glucopyranoside
CAS No:41055-68-9
MF:C12H22O11
MW:354.208343029022
CID:926525
PubChem ID:90472459
Update Time:2025-04-19

beta-d-[ul-13c6]fructofuranosyl alpha-d-[ul-13c6]glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • beta-d-[ul-13c6]fructofuranosyl alpha-d-[ul-13c6]glucopyranoside
    • β-D-[UL-13C6]FRUCTOFURANOSYL α-D-[UL-13C6]GLUCOPYRANOSIDE
    • D-SUCROSE-13C12
    • [Ul-13C12]sucrose
    • (2R,3S,4S,5R,6R)-2-(hydroxy(113C)methyl)-6-[[(2R,3S,4S,5R)-2,3,4-trihydroxy-5-(hydroxy(113C)methyl)(2,3,4,5-13C4)oxolan-2-yl](113C)methoxy](2,3,4,5,6-13C5)oxane-3,4,5-triol
    • 41055-68-9
    • NMXLJRHBJVMYPD-NQEONGJVSA-N
    • Inchi: 1S/C12H22O11/c13-1-4-6(15)8(17)9(18)11(22-4)21-3-12(20)10(19)7(16)5(2-14)23-12/h4-11,13-20H,1-3H2/t4-,5-,6-,7-,8+,9-,10+,11-,12-/m1/s1/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1
    • InChI Key: NMXLJRHBJVMYPD-NQEONGJVSA-N
    • SMILES: O1[13C@H]([13CH2]O)[13C@H]([13C@@H]([13C@]1([13CH2]O[13C@H]1[13C@@H]([13C@H]([13C@@H]([13C@@H]([13CH2]O)O1)O)O)O)O)O)O

Computed Properties

  • Exact Mass: 354.15600
  • Monoisotopic Mass: 354.15646954g/mol
  • Isotope Atom Count: 12
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.3
  • Topological Polar Surface Area: 190Ų

Experimental Properties

  • Melting Point: 185-187 °C(lit.)
  • PSA: 189.53000
  • LogP: -5.39560

beta-d-[ul-13c6]fructofuranosyl alpha-d-[ul-13c6]glucopyranoside Security Information

  • WGK Germany:3
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